Cas no 2230789-62-3 (rac-(1s,3s)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine dihydrochloride)

• Product Name: rac-(1s,3s)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine dihydrochloride
• CAS No: 2230789-62-3
• MF: C₈H₁₅Cl₂N₃
• MW: 224.130799531937
• CID: 5037480
• PubChem ID: 137964778
• Update Time: 2025-05-27

rac-(1s,3s)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,3r)-3-((1H-pyrazol-1-yl)methyl)cyclobutan-1-amine dihydrochloride
• (1S,3s)-3-((1H-pyrazol-1-yl)methyl)cyclobutan-1-amine dihydrochloride
• rac-(1s,3s)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine dihydrochloride

• Inchi： 1S/C8H13N3.2ClH/c9-8-4-7(5-8)6-11-3-1-2-10-11;;/h1-3,7-8H,4-6,9H2;2*1H
• InChI Key： GUBSPZDVKLWTHU-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC1CC(CN2C=CC=N2)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 131
• Topological Polar Surface Area: 43.8

Additional information on rac-(1s,3s)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine dihydrochloride

Comprehensive Overview of rac-(1s,3s)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine dihydrochloride (CAS No. 2230789-62-3)

The compound rac-(1s,3s)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine dihydrochloride (CAS No. 2230789-62-3) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the pyrazole ring and cyclobutane backbone, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of central nervous system (CNS) targets, given the growing demand for novel neuroactive compounds in treating disorders like anxiety, depression, and neurodegenerative diseases.

One of the key reasons for the rising interest in rac-(1s,3s)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine dihydrochloride is its stereochemistry. The (1s,3s) configuration plays a critical role in its biological activity, as enantioselectivity often determines binding affinity to specific receptors. This aligns with current trends in drug discovery, where chiral molecules are increasingly prioritized for their enhanced specificity and reduced off-target effects. The dihydrochloride salt form further improves its solubility, a property highly valued in preclinical development.

In the context of modern drug discovery, CAS 2230789-62-3 is often discussed alongside keywords like "small molecule therapeutics," "CNS drug candidates," and "structure-activity relationship (SAR)." These terms reflect the compound's relevance to cutting-edge research areas, such as precision medicine and computational chemistry. For instance, molecular docking studies have explored its interactions with G-protein-coupled receptors (GPCRs), a hot topic in 2024 due to their therapeutic versatility. Such studies are frequently searched in academic databases, highlighting the compound's scientific appeal.

Another aspect driving interest in rac-(1s,3s)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine dihydrochloride is its synthetic accessibility. The pyrazole moiety is a privileged scaffold in medicinal chemistry, known for its metabolic stability and hydrogen-bonding capabilities. This makes the compound a valuable intermediate for derivatization, a strategy widely employed in fragment-based drug design. Laboratories focusing on "hit-to-lead optimization" or "high-throughput screening" often cite this compound as a case study for efficient library expansion.

From an industrial perspective, the demand for CAS 2230789-62-3 is linked to its potential in addressing unmet medical needs. For example, the global surge in neurological disorders has amplified searches for "new anxiolytics" and "neuroprotective agents." The compound's amine functionality and cyclobutane ring system offer distinct pharmacokinetic advantages, such as blood-brain barrier permeability—a recurring theme in pharmaceutical forums and patent filings. These attributes position it as a compelling subject for peer-reviewed publications and grant proposals.

Quality control and analytical characterization of rac-(1s,3s)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine dihydrochloride are also critical discussion points. Techniques like HPLC, NMR, and mass spectrometry are essential for verifying its purity and stereochemical integrity, topics frequently queried by synthetic chemists. The compound's stability under various pH conditions is another area of exploration, particularly for formulation scientists optimizing oral bioavailability—a key concern in drug development pipelines.

In summary, rac-(1s,3s)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine dihydrochloride (CAS No. 2230789-62-3) represents a multifaceted research tool with broad applicability. Its structural novelty, combined with emerging therapeutic potentials, ensures its continued prominence in scientific literature. As the pharmaceutical industry evolves toward personalized medicine and AI-driven discovery, this compound exemplifies the synergy between traditional synthetic expertise and innovative target engagement strategies.